Cas no 1806950-60-6 (3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine
• CAS No: 1806950-60-6
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4874673
• Update Time: 2025-05-25

3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine

• Inchi： 1S/C8H5F2IN2O/c1-14-5-3-13-7(8(9)10)4(2-12)6(5)11/h3,8H,1H3
• InChI Key： AROXNZUIBKHEAF-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine

Introduction to 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine (CAS No. 1806950-60-6)

3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine, identified by the chemical formula CAS No. 1806950-60-6, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, which is renowned for its broad spectrum of biological activities and utility in drug development. The structural features of 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine, particularly the presence of a cyano group, a difluoromethyl substituent, and an iodine atom, make it a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization.

The cyano group at the 3-position of the pyridine ring introduces a polar functional moiety that can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. This feature is particularly useful in constructing more complex molecular architectures. Additionally, the difluoromethyl group at the 2-position enhances the lipophilicity of the compound, which can be advantageous for improving pharmacokinetic properties such as solubility and bioavailability. The iodo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in medicinal chemistry to introduce aryl or vinyl groups into target molecules.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives due to their demonstrated efficacy across multiple therapeutic areas. The 5-methoxy group in 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine contributes to metabolic stability and can influence binding interactions with biological targets. This compound has been explored in various research settings, including the development of small-molecule inhibitors for enzymes and receptors involved in inflammatory diseases, cancer, and infectious disorders.

In the realm of medicinal chemistry, the structural motifs present in 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine align well with current trends toward designing molecules with enhanced selectivity and reduced toxicity. The combination of electron-withdrawing groups (such as the cyano and iodine atoms) with electron-donating groups (like the methoxy group) creates a balanced electronic environment that can optimize binding affinity to biological targets. Furthermore, the presence of fluorinated substituents has been shown to modulate pharmacokinetic profiles, making this compound a attractive scaffold for further optimization.

One notable application of 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact favorably with ATP-binding pockets. By incorporating functional groups such as cyano and iodine, researchers can fine-tune the interactions with specific residues within the kinase active site, leading to improved potency and selectivity. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain tyrosine kinases, suggesting their potential as lead compounds for further development.

Another area where 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine has shown promise is in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or interfere with viral enzymes essential for replication. Specifically, modifications at the 2-, 4-, and 5-positions can be tailored to enhance binding affinity to viral proteases or polymerases. Preliminary studies have indicated that certain analogs derived from this scaffold exhibit inhibitory effects against RNA viruses by disrupting critical enzymatic processes.

The agrochemical industry has also recognized the potential of 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine as a building block for novel pesticides. Pyridine derivatives are well-established in crop protection due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. The unique combination of functional groups in this compound enables its use as an intermediate in synthesizing herbicides, fungicides, and insecticides. Researchers have leveraged its reactivity to develop compounds that exhibit potent activity against resistant strains of weeds or pests.

The synthetic utility of 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine extends beyond pharmaceuticals and agrochemicals; it serves as a valuable tool in materials science and chemical biology. For example, its incorporation into organic electronic materials can enhance charge transport properties due to its conjugated system and electron-withdrawing groups. In chemical biology studies, this compound can be used as a probe to investigate enzyme mechanisms or as a scaffold for generating libraries of bioactive molecules.

Future directions for research involving 3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine may include exploring its role in modulating immune responses or developing new strategies for antibiotic discovery. The growing challenge of antibiotic resistance underscores the need for innovative approaches to combat bacterial infections. Pyridine-based compounds have historically been successful candidates for antibiotics due to their ability to disrupt bacterial cell wall synthesis or metabolic pathways. By further optimizing derivatives of this scaffold, scientists may uncover novel therapeutic agents capable of overcoming existing resistance mechanisms.

In conclusion,3-Cyano-2-(difluoromethyl)-4-iodo-5-methoxypyridine (CAS No. 1806950-60-6) is a multifaceted compound with significant potential across multiple disciplines. Its structural versatility makes it an invaluable intermediate for synthetic chemists, while its functional groups offer opportunities for developing innovative solutions in medicine, agriculture, and materials science. As research continues to uncover new applications for this compound,3-Cyano-2-(difluoromethyl)-4-iodo-pyridinesubstitutedpyrimidine derivatives are likely to play an increasingly important role in addressing global challenges related healthand sustainability.